Cas no 1155608-91-5 (2-(4-cyclobutanecarbonylpiperazin-1-yl)ethan-1-ol)

• Product Name: 2-(4-cyclobutanecarbonylpiperazin-1-yl)ethan-1-ol
• CAS No: 1155608-91-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD12179904
• CID: 4573545
• PubChem ID: 43416224
• Update Time: 2025-06-08

2-(4-cyclobutanecarbonylpiperazin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclobutanecarbonylpiperazin-1-yl)ethan-1-ol
• Methanone, cyclobutyl[4-(2-hydroxyethyl)-1-piperazinyl]-

• MDL： MFCD12179904
• Inchi： 1S/C11H20N2O2/c14-9-8-12-4-6-13(7-5-12)11(15)10-2-1-3-10/h10,14H,1-9H2
• InChI Key： BPRHVHXPVDHLLG-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(N1CCN(CCO)CC1)=O

Additional information on 2-(4-cyclobutanecarbonylpiperazin-1-yl)ethan-1-ol

Research Brief on 2-(4-cyclobutanecarbonylpiperazin-1-yl)ethan-1-ol (CAS: 1155608-91-5): Recent Advances and Applications

The compound 2-(4-cyclobutanecarbonylpiperazin-1-yl)ethan-1-ol (CAS: 1155608-91-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex pharmacologically active compounds, particularly in the development of kinase inhibitors and GPCR modulators.

One of the key advancements in the study of 2-(4-cyclobutanecarbonylpiperazin-1-yl)ethan-1-ol is its application in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and optimize the compound's selectivity profile. These findings suggest that 2-(4-cyclobutanecarbonylpiperazin-1-yl)ethan-1-ol could serve as a promising scaffold for the development of next-generation targeted therapies.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a modulator of G protein-coupled receptors (GPCRs). A preprint article from BioRxiv (2024) reported that structural analogs of 2-(4-cyclobutanecarbonylpiperazin-1-yl)ethan-1-ol displayed significant affinity for certain GPCR subtypes involved in neurological disorders. The study employed a combination of computational modeling and functional assays to characterize the compound's interactions with these receptors, paving the way for further optimization of its pharmacological properties.

The synthetic accessibility of 2-(4-cyclobutanecarbonylpiperazin-1-yl)ethan-1-ol has also been a subject of recent research. A 2023 paper in Organic Process Research & Development detailed an improved synthetic route for this compound, emphasizing its scalability and cost-effectiveness for industrial applications. The authors reported a high-yield, one-pot synthesis method that reduces the number of purification steps while maintaining excellent enantiomeric purity. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this building block into their drug discovery pipelines.

From a safety and pharmacokinetic perspective, preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies conducted in 2024 have shown that 2-(4-cyclobutanecarbonylpiperazin-1-yl)ethan-1-ol exhibits favorable metabolic stability and moderate bioavailability in rodent models. While these results are promising, further optimization may be required to enhance its drug-like properties for clinical development. Researchers are currently exploring various prodrug strategies and formulation approaches to address these challenges.

In conclusion, 2-(4-cyclobutanecarbonylpiperazin-1-yl)ethan-1-ol (CAS: 1155608-91-5) represents a versatile and pharmacologically interesting compound with multiple potential applications in drug discovery. Recent studies have significantly advanced our understanding of its biological activities, synthetic accessibility, and therapeutic potential. Future research directions may include the development of more potent and selective derivatives, as well as comprehensive preclinical evaluation of its safety and efficacy profiles. The compound's unique structural features continue to make it a valuable subject of investigation in chemical biology and medicinal chemistry research.